Cas no 58349-09-0 (Thiourea, nonyl-)

• Product name: Thiourea, nonyl-
• CAS No: 58349-09-0
• MF: C₁₀H₂₂N₂S
• MW: 202.36008
• CID: 342408
• PubChem ID: 14849072

Thiourea, nonyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, nonyl-
• nonylthiourea
• SCHEMBL5570327
• 58349-09-0
• DTXSID30564680
• N-Nonylthiourea

• Inchi： InChI=1S/C10H22N2S/c1-2-3-4-5-6-7-8-9-12-10(11)13/h2-9H2,1H3,(H3,11,12,13)
• InChI Key： DOXBODWJDNHQOS-UHFFFAOYSA-N
• SMILES： C(NC(N)=S)CCCCCCCC

Computed Properties

• Exact Mass: 202.15056
• Monoisotopic Mass: 202.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05